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Compound of Interest

Compound Name: Spironolactone-d6

Cat. No.: B12371441 Get Quote

For Immediate Implementation: Researchers, scientists, and drug development professionals

must handle the disposal of Spironolactone-d6 with stringent safety measures due to its

classification as a hazardous substance. This guide provides essential procedural steps for its

safe and compliant disposal.

Spironolactone, the parent compound of Spironolactone-d6, is recognized as a hazardous

substance suspected of causing cancer and potentially damaging fertility.[1][2][3][4]

Consequently, Spironolactone-d6 should be handled with the same level of caution. The

primary route for disposal is through an approved hazardous waste disposal plant, in

accordance with all local and national regulations.[2] Environmental release of this compound

must be avoided.

Personal Protective Equipment (PPE) and Handling
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) and adhere to all safety precautions. The use of appropriate personal protective

equipment is mandatory. This includes, but is not limited to:

Gloves: Chemical-resistant gloves suitable for handling hazardous compounds.

Eye Protection: Safety goggles or a face shield.

Lab Coat: A dedicated lab coat to prevent skin contact.
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Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

may be necessary if there is a risk of dust or aerosol generation.

Step-by-Step Disposal Protocol
Segregation and Collection:

Do not mix Spironolactone-d6 waste with other non-hazardous laboratory waste.

Collect all solid waste, including contaminated consumables (e.g., weighing paper, pipette

tips, gloves), in a dedicated, clearly labeled, and sealed container.

Solutions containing Spironolactone-d6 should be collected in a separate, sealed, and

appropriately labeled waste container.

Waste Labeling:

Clearly label the hazardous waste container with "Hazardous Waste," the full chemical

name "Spironolactone-d6," and any other identifiers required by your institution's

environmental health and safety (EHS) department.

Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

area, away from incompatible materials.

Follow your institution's guidelines for the temporary storage of hazardous waste.

Arranging for Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Do not attempt to dispose of Spironolactone-d6 down the drain or in regular trash. The

U.S. Environmental Protection Agency (EPA) regulations for healthcare facilities prohibit

the flushing of hazardous waste pharmaceuticals.

Documentation:
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Maintain accurate records of the amount of Spironolactone-d6 disposed of, in

accordance with your institution's policies and local regulations.

Hazard Summary
Hazard Classification Description

Carcinogenicity Suspected of causing cancer.

Reproductive Toxicity May damage fertility.

Specific Target Organ Toxicity
May cause damage to organs through

prolonged or repeated exposure.

Acute Toxicity Harmful if swallowed.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Spironolactone-d6 in a laboratory setting.
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Spironolactone-d6 Waste Generated

Is the waste solid or
liquid?

Collect in a dedicated,
labeled solid hazardous

waste container.

Solid

Collect in a dedicated,
labeled liquid hazardous

waste container.

Liquid

Securely seal the container.

Store in a designated hazardous
waste storage area.

Contact Environmental Health & Safety (EHS)
for pickup and disposal.

Disposal Complete

Click to download full resolution via product page

Spironolactone-d6 Disposal Workflow

Disclaimer: This information is intended as a guide and does not supersede local, state, or

federal regulations, nor the specific guidelines provided by your institution's Environmental
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Health and Safety department. Always consult your institution's specific protocols for hazardous

waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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